![molecular formula C10H11BrFNO B1374011 1-[(3-Bromo-4-fluorophenyl)methyl]azetidin-3-ol CAS No. 1338993-73-9](/img/structure/B1374011.png)
1-[(3-Bromo-4-fluorophenyl)methyl]azetidin-3-ol
Overview
Description
1-[(3-Bromo-4-fluorophenyl)methyl]azetidin-3-ol is an organic compound with a molecular formula of C10H12BrFNO. It is a white crystalline solid that is soluble in water and has a melting point of 101-103°C. This compound has been studied for its potential applications in pharmaceuticals and other areas of research.
Scientific Research Applications
Medicine
In the medical field, this compound shows promise due to its structural similarity to bioactive indole derivatives. Indole structures are known for their wide range of pharmacological activities, including antiviral, anti-inflammatory, and anticancer properties . The presence of bromo-fluorophenyl groups could potentially enhance these activities, making it a valuable compound for drug development and therapeutic applications.
Agriculture
While direct applications in agriculture for this specific compound are not well-documented, related bromo-fluorophenyl compounds are often explored for their potential as pesticides or herbicides. The structural features of such compounds can be fine-tuned to target specific pests or weeds, reducing crop damage and increasing yield .
Material Science
In material science, the compound’s robust structure could be utilized in the synthesis of novel polymers or coatings. Its potential to form stable bonds with other materials might improve the durability and functionality of composites, especially in harsh environmental conditions.
Environmental Science
Compounds like “1-[(3-Bromo-4-fluorophenyl)methyl]azetidin-3-ol” could be investigated for environmental remediation applications. For instance, they might be used to synthesize adsorbents for the removal of pollutants from water or air, given their potential for chemical modification and stability .
Biochemistry
In biochemistry, the compound’s unique structure could be important for studying protein-ligand interactions. It might serve as a scaffold for developing inhibitors against specific enzymes or receptors involved in disease pathways, providing insights into their functioning and regulation .
Pharmacology
Pharmacologically, the compound could be explored for its potential as a lead structure in drug discovery. Its molecular framework might interact with various biological targets, offering opportunities to develop new medications for diseases that currently lack effective treatments .
Analytical Chemistry
Analytically, “1-[(3-Bromo-4-fluorophenyl)methyl]azetidin-3-ol” could be used as a standard or reagent in chromatographic methods. Its distinct chemical properties might aid in the separation and identification of complex mixtures, enhancing analytical accuracy.
Synthetic Chemistry
Finally, in synthetic chemistry, this compound could be a precursor for the synthesis of a wide range of heterocyclic compounds. Its reactive sites allow for various chemical transformations, enabling the creation of diverse molecules for further research and application .
Safety and Hazards
The safety information available indicates that this compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
1-[(3-bromo-4-fluorophenyl)methyl]azetidin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrFNO/c11-9-3-7(1-2-10(9)12)4-13-5-8(14)6-13/h1-3,8,14H,4-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUJKEMZZRFSRQH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC2=CC(=C(C=C2)F)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3-Bromo-4-fluorophenyl)methyl]azetidin-3-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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